Cas no 16529-56-9 (2-Methyl-3-butenenitrile)

2-Methyl-3-butenenitrile (CAS 16529-56-9) is an unsaturated nitrile compound characterized by its reactive alkene and nitrile functional groups. This clear, colorless liquid is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular structure allows for versatile reactivity, including hydrogenation, polymerization, and nucleophilic addition reactions. The compound's high purity and stability under controlled conditions make it suitable for precision applications in fine chemical manufacturing. Proper handling is essential due to its potential toxicity and flammability. Storage recommendations include cool, dry environments in tightly sealed containers to maintain integrity.
2-Methyl-3-butenenitrile structure
2-Methyl-3-butenenitrile structure
Product Name:2-Methyl-3-butenenitrile
CAS No:16529-56-9
MF:C5H7N
MW:81.1157810688019
MDL:MFCD00042634
CID:212535
PubChem ID:27909
Update Time:2025-06-08

2-Methyl-3-butenenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Butenenitrile,2-methyl-
    • 2-Methyl-3-butenenitrile
    • 2-Methyl-3-butenenitrile, tech-95
    • 1-Methyl-2-propenyl Cyanide
    • 2-methylbut-3-enenitrile
    • 3-Cyano-1-butene
    • 2-methyl-3-butenenitril
    • 3-cyanobut-1-ene
    • ai3-30534
    • Butenenitrile, 2-methyl-
    • 2-Methyl-3-butenitrile, tech-95
    • 2-METHYL-3-BUTENENITRILE 70+%
    • CAS-16529-56-9
    • 5UB332ATH2
    • Q27894295
    • 2-methyl-but-3-enenitrile
    • F71773
    • EN300-83752
    • EINECS 240-596-1
    • WBAXCOMEMKANRN-UHFFFAOYSA-
    • EC 240-596-1
    • NS00010083
    • 3-Butenonitrile, 2-methyl-
    • CS-0217759
    • M0840
    • UNII-5UB332ATH2
    • NCGC00357260-01
    • AKOS009158797
    • DTXCID805578
    • MFCD00042634
    • 2-Methyl-3-butenonitrile
    • FT-0691770
    • InChI=1/C5H7N/c1-3-5(2)4-6/h3,5H,1H2,2H3
    • 3-Butenenitrile, 2-methyl-
    • 2-methyl-3-butene-nitrile
    • DTXSID5025578
    • CCRIS 6056
    • 16529-56-9
    • Tox21_303720
    • MDL： MFCD00042634
    • Inchi： 1S/C5H7N/c1-3-5(2)4-6/h3,5H,1H2,2H3
    • InChI Key： WBAXCOMEMKANRN-UHFFFAOYSA-N
    • SMILES： N#CC(C=C)C

Computed Properties

  • Exact Mass: 81.05780
  • Monoisotopic Mass: 81.057849228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 85.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,82 g/cm3
  • Boiling Point: 124°C(lit.)
  • Flash Point: 15°C
  • Refractive Index: 1.4070 to 1.4110
  • PSA: 23.79000
  • LogP: 1.33208
  • Solubility: Not determined

2-Methyl-3-butenenitrile Security Information

2-Methyl-3-butenenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Methyl-3-butenenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M0840-500ML
2-Methyl-3-butenenitrile
 16529-56-9 >75.0%(GC)
500ml
 ¥960.00 2024-04-17
TRC
M241035-1g
2-Methyl-3-butenenitrile
 16529-56-9
1g
 $ 52.00 2023-09-07
TRC
M241035-2.5g
2-Methyl-3-butenenitrile
 16529-56-9
2.5g
 $ 69.00 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M862603-5ml
2-Methyl-3-butenenitrile
 16529-56-9 ≥75%(GC)
5ml
 ￥75.00 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M862603-25ml
2-Methyl-3-butenenitrile
 16529-56-9 ≥75%(GC)
25ml
 ￥266.00 2022-09-01
abcr
AB123259-25 ml
2-Methyl-3-butenenitrile, 75%; .
 16529-56-9 75%
25 ml
 €43.60 2024-04-19
abcr
AB123259-500 ml
2-Methyl-3-butenenitrile, 75%; .
 16529-56-9 75%
500 ml
 €133.90 2024-04-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M862603-100ml
2-Methyl-3-butenenitrile
 16529-56-9 ≥75%(GC)
100ml
 ￥688.00 2022-09-01
eNovation Chemicals LLC
Y1200936-5g
3-Butenenitrile, 2-methyl-
 16529-56-9 75%
5g
 $195 2024-07-28
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M0840-25ML
2-Methyl-3-butenenitrile
 16529-56-9 >75.0%(GC)
25ml
 ¥200.00 2024-04-17

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